4-[(2,7-diiododibenzo[a,c]phenazin-11-yl)oxy]aniline

• IUPAC Name: 4-(2,7-diiodophenanthro[9,10-b]quinoxalin-11-yl)oxyaniline
• InChI: InChI=1S/C26H15I2N3O/c27-14-1-8-19-20-9-2-15(28)12-22(20)26-25(21(19)11-14)30-23-10-7-18(13-24(23)31-26)32-17-5-3-16(29)4-6-17/h1-13H,29H2
• InChI Key: PVISHOPBCPSTRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)OC2=CC3=NC4=C5C=C(C=CC5=C6C=CC(=CC6=C4N=C3C=C2)I)I
• Molecular Formula: C26H15I2N3O
• Molecular Weight: 639.2 g/mol

Description

4-[(2,7-diiododibenzo[a,c]phenazin-11-yl)oxy]aniline is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as DI-4-ANEPPS and is used as a fluorescent voltage-sensitive dye. DI-4-ANEPPS is a useful tool in many fields of research, including neuroscience, cardiology, and biochemistry.

Mechanism of Action

DI-4-ANEPPS works by binding to the lipid bilayer of cell membranes. When a voltage is applied to the membrane, DI-4-ANEPPS undergoes a conformational change, which causes it to fluoresce. The fluorescence of DI-4-ANEPPS is proportional to the voltage across the membrane.
Biochemical and Physiological Effects:
DI-4-ANEPPS has no known biochemical or physiological effects on cells. It is a non-toxic dye that is commonly used in live cell imaging experiments.

Advantages and Limitations for Lab Experiments

DI-4-ANEPPS has several advantages for lab experiments. It is a highly sensitive dye that can detect small changes in membrane potential. It is also a non-toxic dye that can be used in live cell imaging experiments. However, DI-4-ANEPPS has some limitations. It cannot be used to study the electrical activity of cells that do not have a lipid bilayer, such as bacteria. In addition, DI-4-ANEPPS is sensitive to changes in temperature and pH, which can affect its fluorescence.

Future Directions

There are several future directions for research involving DI-4-ANEPPS. One area of research is the development of new voltage-sensitive dyes that are more sensitive and selective than DI-4-ANEPPS. Another area of research is the development of new imaging techniques that can be used to study the electrical activity of cells in vivo. Finally, there is a need for more research on the biochemical and physiological effects of DI-4-ANEPPS on cells.

Synthesis Methods

DI-4-ANEPPS is synthesized through a series of chemical reactions. The starting material is 2,7-diiododibenzo[a,c]phenazine, which is reacted with 4-hydroxyaniline in the presence of a base to form DI-4-ANEPPS. The synthesis process is relatively straightforward and can be completed in a few steps.

Scientific Research Applications

DI-4-ANEPPS is widely used in scientific research as a voltage-sensitive dye. It is commonly used in neuroscience research to study the electrical activity of neurons. DI-4-ANEPPS is also used in cardiology research to study the electrical activity of the heart. In addition, DI-4-ANEPPS is used in biochemistry research to study the properties of cell membranes.